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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isovalerophenone, also known as 3-methyl-1-phenyl-1-butanone, is an aromatic ketone.[1][2]

Chemically, it possesses a colorless to pale yellow liquid form and is characterized by a fresh,

fruity, and sweet odor with moderate tenacity.[1] While its olfactory profile suggests potential for

use in fragrance applications, it is crucial to note that current industry guidance recommends

against its use in fragrance formulations.[3] This document provides a summary of the known

properties of isovalerophenone and outlines the standard protocols for the evaluation of any

new chemical entity for fragrance applications, in line with industry safety and regulatory

standards.

Physicochemical Properties of Isovalerophenone
A comprehensive understanding of a material's physical and chemical properties is

fundamental before any application testing.
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Property Value Reference

Molecular Formula C₁₁H₁₄O [3]

Molecular Weight 162.23 g/mol [2][4]

CAS Number 582-62-7 [1]

Appearance Colorless to pale yellow liquid [1]

Odor Profile Fresh-fruity, sweet [1]

Boiling Point 72-74 °C at 3 mmHg [4]

Density 0.966 g/mL at 25 °C [4]

Refractive Index n20/D 1.512 [4]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1][3]

Flash Point 99 °C (210.2 °F) - closed cup [4]

Regulatory Status and Safety Assessment
The fragrance industry is governed by a stringent set of safety standards and regulations,

primarily overseen by organizations like the International Fragrance Association (IFRA) and the

Research Institute for Fragrance Materials (RIFM).[5][6][7] The safety evaluation of a fragrance

ingredient is a comprehensive process that includes a wide array of toxicological data.[5]

According to available information, isovalerophenone is listed as "not for fragrance use".[3]

This recommendation is a critical consideration for any researcher or formulator. The reasons

for such a recommendation can be varied, including but not limited to, lack of sufficient safety

data, potential for skin sensitization, or other toxicological concerns.

The general workflow for assessing the safety of a new fragrance material is depicted below.
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Phase 1: Preliminary Assessment

Phase 2: In Vitro & In Chemico Testing

Phase 3: Human Data & Final Assessment

Material Identification & Purity

Literature Review (Toxicology, existing data)

In Silico Assessment (Structure-Activity Relationship)

Skin Irritation/Corrosion Assays

Proceed if no structural alerts

Skin Sensitization Assays (e.g., DPRA, KeratinoSens™)

Genotoxicity Screening

Human Repeat Insult Patch Test (HRIPT)

Proceed if non-genotoxic

K

Stop/Reformulate

Exposure & Risk Assessment

Regulatory Submission & IFRA Standard Development

Unacceptable Risk

J

Approved for Use in Fragrance

Click to download full resolution via product page

Workflow for Fragrance Material Safety Assessment.
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Experimental Protocols for Fragrance Material
Evaluation
The following protocols are generalized for the evaluation of a new chemical entity for its

potential use in fragrance formulation.

Protocol: Olfactory Evaluation
Objective: To characterize the odor profile of the new material.

Materials:

Test material (e.g., isovalerophenone)

Odorless solvent (e.g., dipropylene glycol - DPG)

Perfumery smelling strips

Glass vials

Pipettes

Procedure:

Prepare dilutions of the test material in DPG at 100%, 10%, 1%, and 0.1%.

Dip a clean smelling strip into each dilution.

Allow the solvent to evaporate for a few seconds.

Evaluate the odor at different time intervals (top note: first few minutes; heart note: after 15-

60 minutes; base note: after several hours) by a panel of trained evaluators.

Record odor descriptors, intensity, and tenacity (how long the odor lasts).

Protocol: Stability Testing in Product Base
Objective: To assess the chemical stability and odor performance of the material in a

representative product base (e.g., fine fragrance, soap, lotion).
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Materials:

Test material

Selected product bases (e.g., ethanol/water for fine fragrance, unscented soap base)

Oven for accelerated aging (40-45°C)

pH meter

Viscometer

Glass storage containers

Procedure:

Incorporate the test material into the product base at a predetermined concentration (e.g.,

0.5% - 2.0%).

Prepare a control sample without the test material.

Evaluate initial odor, color, pH, and viscosity.

Store samples under different conditions:

Room temperature (20-25°C) with light exposure.

Room temperature, dark.

Accelerated aging at 40-45°C, dark.

Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, 12 weeks) for any changes in odor,

color, pH, and viscosity compared to the control.

Olfactory Signaling Pathway
Understanding how a volatile molecule like isovalerophenone would be perceived involves the

olfactory signaling pathway. An odorant molecule, upon inhalation, interacts with olfactory
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receptors in the nasal cavity, triggering a cascade of neural signals that are interpreted by the

brain as a specific scent.

Odorant Molecule (e.g., Isovalerophenone)

Binding to Olfactory Receptor (OR) in Nasal Epithelium

Activation of G-protein (Golf)

Activation of Adenylyl Cyclase III

Increase in intracellular cAMP

Opening of Cyclic Nucleotide-Gated (CNG) Ion Channels

Influx of Na+ and Ca2+ ions

Depolarization of Olfactory Receptor Neuron

Action Potential Generation

Signal Transmission to Olfactory Bulb

Signal Processing in the Brain (Piriform Cortex, Amygdala, etc.)

Perception of Smell
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Simplified Olfactory Signaling Pathway.

Conclusion
While isovalerophenone possesses an interesting olfactory profile, the current industry

recommendation is that it should not be used in fragrance formulations.[3] For researchers and

scientists, this underscores the critical importance of adhering to safety and regulatory

guidelines in the development of new fragrance ingredients. The protocols and workflows

provided here offer a foundational approach to the evaluation of any new potential aroma

chemical, ensuring that both olfactory performance and consumer safety are rigorously

assessed. Any consideration for the use of isovalerophenone in fragrances would first require

a comprehensive safety assessment to overturn the current recommendation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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